Diphenhydramine Impurity C hydrochloride

• CAS No.: 1808-12-4
• Product Name: Diphenhydramine Impurity C hydrochloride
• Molecular Formula: C17H21BrClNO
• Molecular Weight: 370.7 g/mol
• IUPAC Name: 2-[(4-bromophenyl)-phenylmethoxy]ethyl-dimethylazanium;chloride
• Standard InChI: InChI=1S/C17H20BrNO.ClH/c1-19(2)12-13-20-17(14-6-4-3-5-7-14)15-8-10-16(18)11-9-15;/h3-11,17H,12-13H2,1-2H3;1H
• Standard InChIKey: ZQDJSWUEGOYDGT-UHFFFAOYSA-N
• SMILES: C[NH+](C)CCOC(C1=CC=CC=C1)C2=CC=C(C=C2)Br.[Cl-]
• Canonical SMILES: C[NH+](C)CCOC(C1=CC=CC=C1)C2=CC=C(C=C2)Br.[Cl-]
• Appearance: Pale Yellow Solid
• Melting Point: 128-134°C
• Description: Bromodiphenhydramine Hydrochloride is the hydrochloride salt form of bromodiphenhydramine, a synthetic ethanolamine with histamine H1 antagonistic and sedative properties. Bromodiphenhydramine hydrochloride blocks the H1 histamine receptor and prevents the symptoms that are caused by histamine activity on capillaries, bronchial smooth muscle, and gastrointestinal smooth muscle, including vasodilation, increased capillary permeability, bronchoconstriction, and spasmodic contraction of gastrointestinal smooth muscle. This drug also prevents histamine-induced pain and itching of mucous membranes.
• Purity: >95%
• Related CAS: 118-23-0 (Parent)
• Synonyms: Bromazine Hydrochloride; Bromazine HCl; 2-[(4-Bromophenyl)phenylmethoxy]-N,N-dimethylethanamine hydrochloride; 2-[(p-Bromo-α-phenylbenzyl)oxy]-N,N-dimethylethylamine hydrochloride
• PubChem Compound: 15736
• Last Modified: Nov 11 2021